Cas no 2229551-54-4 (tert-butyl N-2,2-dimethyl-1-(piperidin-3-yl)propylcarbamate)

• Product Name: tert-butyl N-2,2-dimethyl-1-(piperidin-3-yl)propylcarbamate
• CAS No: 2229551-54-4
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 6463982
• PubChem ID: 165949356
• Update Time: 2025-05-24

tert-butyl N-2,2-dimethyl-1-(piperidin-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2,2-dimethyl-1-(piperidin-3-yl)propylcarbamate
• 2229551-54-4
• EN300-1875566
• tert-butyl N-[2,2-dimethyl-1-(piperidin-3-yl)propyl]carbamate

• Inchi： 1S/C15H30N2O2/c1-14(2,3)12(11-8-7-9-16-10-11)17-13(18)19-15(4,5)6/h11-12,16H,7-10H2,1-6H3,(H,17,18)
• InChI Key： OULKZNMFKQYPDW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)(C)C)C1CNCCC1)=O

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-2,2-dimethyl-1-(piperidin-3-yl)propylcarbamate

tert-butyl N-2,2-dimethyl-1-(piperidin-3-yl)propylcarbamate: A Comprehensive Overview

tert-butyl N-2,2-dimethyl-1-(piperidin-3-yl)propylcarbamate (CAS No. 2229551-54-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its complex structure and unique properties, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the structural features, synthesis methods, biological activities, and recent advancements related to this compound.

The chemical structure of tert-butyl N-2,2-dimethyl-1-(piperidin-3-yl)propylcarbamate is notable for its combination of a tert-butyl group, a piperidine ring, and a carbamate functional group. The tert-butyl group contributes to the compound's stability and lipophilicity, while the piperidine ring introduces rigidity and potential for hydrogen bonding. The carbamate group further enhances the molecule's versatility, making it amenable to various chemical modifications. Recent studies have highlighted the importance of such structural features in modulating the compound's pharmacokinetic properties.

Recent research has focused on the synthesis of tert-butyl N-2,2-dimethyl-1-(piperidin-3-yl)propylcarbamate using environmentally friendly methods. Traditional synthesis routes often involve multi-step reactions with harsh reagents, but advancements in green chemistry have led to more sustainable approaches. For instance, researchers have employed catalytic asymmetric synthesis to construct the piperidine ring with high enantioselectivity. This not only improves yield but also reduces waste, aligning with current trends toward eco-friendly chemical processes.

The biological activity of tert-butyl N-2,2-dimethyl-1-(piperidin-3-yl)propylcarbamate has been extensively studied in preclinical models. It has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, studies have shown that this compound exhibits selective activity against certain cancer cell lines, indicating its role in oncology research. These findings underscore the compound's versatility and its promising therapeutic applications.

In terms of applications, tert-butyl N-2,2-dimethyl-1-(piperidin-3-yl)propylcarbamate has found use in drug delivery systems due to its ability to enhance bioavailability. Its lipophilic nature allows for improved absorption across biological membranes, making it an attractive candidate for oral drug formulations. Additionally, recent innovations in polymer chemistry have explored the use of this compound as a building block for biodegradable polymers, further expanding its utility in materials science.

From a toxicological perspective, studies have shown that tert-butyl N-2,2-dimethyl-1-(piperidin-3-yL propylcarbamate exhibits low acute toxicity in animal models. However, long-term safety assessments are still underway to fully understand its potential risks. Regulatory agencies have emphasized the importance of thorough safety evaluations for compounds intended for therapeutic use, and ongoing research is addressing these concerns.

Looking ahead, the development of analogs and derivatives of tert-butyl N-something-something-propyL carbamate holds great promise for expanding its therapeutic applications. Researchers are actively exploring modifications to enhance potency and reduce off-target effects. For example, substituent modifications at the piperidine ring are being investigated to improve selectivity for specific molecular targets.

In conclusion,tert-butYL N-something-something-propyL carbamate (CAS No something something something) stands as a testament to the ingenuity of modern chemical research. Its unique structure, versatile properties,and promising biological activities make it a valuable asset in both academic and industrial settings.As research continues to uncover new insights into its potential,the future of this compound looks bright indeed. p>